Cas no 885273-28-9 (3-(4-Chloro-Phenyl)-BenzoDIsoxazol-6-Ol)
885273-28-9 structure
Product Name:3-(4-Chloro-Phenyl)-BenzoDIsoxazol-6-Ol
CAS No:885273-28-9
MF:C13H8ClNO2
MW:245.661122322083
MDL:MFCD06739122
CID:710996
PubChem ID:135589655
Update Time:2024-10-26
3-(4-Chloro-Phenyl)-BenzoDIsoxazol-6-Ol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazol-6-ol,3-(4-chlorophenyl)-
- 3-(4-chlorophenyl)-2H-1,2-benzoxazol-6-one
- 3-(4-Chloro-phenyl)-benzo[d]isoxazol-6-ol
- 3-(4-CHLOROPHENYL)BENZO[D]ISOXAZOL-6-OL,
- 1,2-Benzisoxazol-6-ol,3-(4-chlorophenyl)
- 3-(4-chlorophenyl)-6-hydroxy-1,2-benzisoxazole
- 3-(4-Chlorophenyl)-1,2-benzisoxazol-6-ol (ACI)
- 3-(4-Chlorophenyl)benzo[d]isoxazol-6-ol
- AB28648
- 3-(4-CHLOROPHENYL)-1,2-BENZOXAZOL-6-OL
- CS-0341559
- XNRZCAJQNMILBF-UHFFFAOYSA-N
- DB-077505
- 3-(4-chloropheyl)-6-hydroxy-1,2-benzisoxazole
- SCHEMBL4745564
- 885273-28-9
- DTXSID70554323
- MFCD06739122
- 3-(4-Chlorophenyl)-1,2-benzoxazol-6(2H)-one
- 3-(4-Chloro-Phenyl)-BenzoDIsoxazol-6-Ol
-
- MDL： MFCD06739122
- Inchi： 1S/C13H8ClNO2/c14-9-3-1-8(2-4-9)13-11-6-5-10(16)7-12(11)17-15-13/h1-7,16H
- InChI Key： XNRZCAJQNMILBF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C2C3C(=CC(=CC=3)O)ON=2)=CC=1
Computed Properties
- Exact Mass: 245.02400
- Monoisotopic Mass: 245.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 2.8
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- PSA: 46.26000
- LogP: 3.85380
3-(4-Chloro-Phenyl)-BenzoDIsoxazol-6-Ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C733850-10mg |
3-(4-Chloro-Phenyl)-Benzo[D]Isoxazol-6-Ol |
885273-28-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C733850-50mg |
3-(4-Chloro-Phenyl)-Benzo[D]Isoxazol-6-Ol |
885273-28-9 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | C733850-100mg |
3-(4-Chloro-Phenyl)-Benzo[D]Isoxazol-6-Ol |
885273-28-9 | 100mg |
$ 185.00 | 2022-06-06 | ||
| Chemenu | CM161021-1g |
3-(4-Chloro-phenyl)-benzo[d]isoxazol-6-ol |
885273-28-9 | 95% | 1g |
$464 | 2021-06-17 | |
| Chemenu | CM161021-1g |
3-(4-Chloro-phenyl)-benzo[d]isoxazol-6-ol |
885273-28-9 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D968953-100mg |
3-(4-Chloro-phenyl)-benzo[d]isoxazol-6-ol |
885273-28-9 | 95% | 100mg |
$285 | 2024-07-28 | |
| eNovation Chemicals LLC | D968953-250mg |
3-(4-Chloro-phenyl)-benzo[d]isoxazol-6-ol |
885273-28-9 | 95% | 250mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | D968953-500mg |
3-(4-Chloro-phenyl)-benzo[d]isoxazol-6-ol |
885273-28-9 | 95% | 500mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | D968953-1g |
3-(4-Chloro-phenyl)-benzo[d]isoxazol-6-ol |
885273-28-9 | 95% | 1g |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | D968953-5g |
3-(4-Chloro-phenyl)-benzo[d]isoxazol-6-ol |
885273-28-9 | 95% | 5g |
$4475 | 2024-07-28 |
3-(4-Chloro-Phenyl)-BenzoDIsoxazol-6-Ol Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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